2-chloro-N'-(6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)benzohydrazide

• IUPAC Name: 2-chloro-N'-[6-[(4-methylphenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]benzohydrazide
• InChI: InChI=1S/C18H16ClN5O2/c1-11-6-8-12(9-7-11)10-15-17(26)20-18(23-21-15)24-22-16(25)13-4-2-3-5-14(13)19/h2-9H,10H2,1H3,(H,22,25)(H2,20,23,24,26)
• InChI Key: DWLXQDGDFZPGDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN=C(NC2=O)NNC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H16ClN5O2
• Molecular Weight: 369.8 g/mol

Description

“2-chloro-N’-(6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)benzohydrazide” is a chemical compound. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The buyer assumes responsibility to confirm product identity and/or purity.

Physical And Chemical Properties Analysis

The molecular weight of the compound is 378.862. Other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

Free Radical Bromination Reactions

The benzylic position in this compound provides a site for free radical reactions. For instance, N-bromosuccinimide (NBS) can selectively brominate the benzylic carbon, leading to the formation of a benzylic bromide. .

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not provide any specific safety or hazard information.